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Compound of Interest

6-
Compound Name: ) o
(Difluoromethoxy)nicotinaldehyde

Cat. No.: B165800

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability
of 6-(Difluoromethoxy)nicotinaldehyde (CAS No. 1211577-99-9), a key building block in
pharmaceutical and agrochemical research. This document offers a summary of known
commercial suppliers, their product specifications, and a logical workflow for procurement.
While specific experimental protocols for this compound are not readily available in the public
domain, this guide presents a general framework for its acquisition and handling.

Introduction to 6-(Difluoromethoxy)nicotinaldehyde

6-(Difluoromethoxy)nicotinaldehyde is a substituted pyridine derivative featuring a
difluoromethoxy group at the 6-position and an aldehyde at the 3-position. The presence of the
difluoromethoxy moiety is of particular interest in medicinal chemistry as it can significantly
modulate the physicochemical properties of a molecule, such as lipophilicity, metabolic stability,
and membrane permeability, thereby potentially enhancing its pharmacokinetic profile. The
aldehyde functional group serves as a versatile handle for a wide range of chemical
transformations, making this compound a valuable intermediate for the synthesis of more
complex molecules.

Commercial Suppliers and Product Specifications
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The following table summarizes the publicly available information for commercial suppliers of 6-
(Difluoromethoxy)nicotinaldehyde. It is important to note that availability and pricing are
subject to change, and direct inquiry with the suppliers is recommended for the most current

information.
. Catalog . Available .
Supplier Purity . Price (USD) Notes
Number Quantities
~ngcontent-
ng-
€1205671314
="" _nghost-
ng- Prices
€2690653763  converted
MySkinRecip 0.100 g,
62868 98%[1] = from THB and
es 0.2504¢g .
class="inline are
ng-star- approximate.
inserted">
205,205,
328
Safety Data
BLD . _ .
BD253531 Not specified Inquire Inquire Sheet
Pharmatech )
available.[2]
Listed as a
Atomax )
. . . : . supplier on
Chemicals Not specified Not specified Inquire Inquire )
Guidechem.
Co., Ltd.
[3]
Zhengzhou Listed as a
Aixi - - ) ) supplier on
Not specified Not specified Inquire Inquire ]
Pharmtech Guidechem.
Co., Ltd. [3]

Disclaimer: The pricing information is based on data available as of the time of this report and
is for informational purposes only. Please contact the suppliers directly for current pricing and
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quotations.

Procurement Workflow

The process of acquiring 6-(Difluoromethoxy)nicotinaldehyde for research and development
purposes typically follows a structured workflow. The diagram below illustrates the key steps
involved, from initial supplier identification to final receipt and quality control.
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Procurement Workflow for 6-(Difluoromethoxy)nicotinaldehyde

Phase 1: Sourcing & Qualification

Identify Potential Suppliers

Request Quotations (Purity, Price, Lead Time)

Data for Decision

Evaluate Supplier (Quality, Reliability)

Supplier Selected

Phase 2: Procurement & Logistics

Issue Purchase Order

Order Confirmed

Arrange Shipping & Handling

International Shipment

Customs Clearance (if applicable) Domestic Shipment

Phase 3] Receipt & Verification

Receive Shipment

Gen‘orm Quality Control (e.g., NMR, LC-MSD

kc Passed
Gog into Chemical Inventora

Click to download full resolution via product page

Figure 1: A generalized workflow for the procurement of a specialty chemical.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b165800?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

Detailed experimental protocols for the application or synthesis of 6-
(Difluoromethoxy)nicotinaldehyde are not widely available in the public domain.
Researchers and drug development professionals will likely need to develop their own specific
methodologies based on the intended application.

However, for context, the synthesis of structurally related nicotinaldehyde derivatives often
involves multi-step sequences. For instance, a general approach to a substituted
nicotinaldehyde might involve the following conceptual steps:

Conceptual Synthetic Pathway for a Substituted Nicotinaldehyde

Starting Material
(e.g., Halogenated Pyridine)

Introduction of the
Difluoromethoxy Group

Functional Group
Interconversion to Aldehyde

Crude Product

Purification

Purified Product

Final Product:
6-(Difluoromethoxy)nicotinaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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